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Compound of Interest

Compound Name: 2-Amino-5-methylbenzonitrile

Cat. No.: B1267719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-methylbenzonitrile, a

key intermediate in the synthesis of various organic compounds. This document details its

chemical structure, physicochemical properties, and outlines common synthetic protocols.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-
amino-5-methylbenzonitrile.[1] Its chemical structure consists of a benzene ring substituted

with an amino group, a methyl group, and a nitrile group at positions 2, 5, and 1, respectively.

Below is a two-dimensional representation of the chemical structure of 2-Amino-5-
methylbenzonitrile.

Caption: Chemical structure of 2-Amino-5-methylbenzonitrile.

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of 2-
Amino-5-methylbenzonitrile.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₈H₈N₂ [1]

Molecular Weight 132.16 g/mol [2]

Appearance
Off-white to pale yellow

crystalline powder
[3]

Melting Point 59-63 °C [2]

Boiling Point 152°C/15mmHg

Density 1.18 g/cm³ [3]

Solubility
Soluble in DMF and DMSO,

partially soluble in ethanol.
[3]

Table 2: Spectroscopic Data

Technique Data Source

¹H NMR (CDCl₃)

δ 2.23 ppm (s, 3H, CH₃), 6.65

(d, J=8.4 Hz, aromatic), 7.14

(d, J=8.4 Hz, aromatic), 7.18

(s, aromatic)

[4]

Experimental Protocols
This section outlines common laboratory-scale synthesis methods for 2-Amino-5-
methylbenzonitrile.

Synthesis via Reduction of 5-Methyl-2-nitrobenzonitrile
A common method for the preparation of 2-Amino-5-methylbenzonitrile involves the reduction

of the corresponding nitro compound.

Workflow Diagram
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5-Methyl-2-nitrobenzonitrile

Stirring at 25 °C for 30 minutes

Sodium Dithionite (Na₂S₂O₄)
in Acetonitrile/Water

Extract with Ethyl Acetate Dry over Sodium Sulfate Evaporate under Vacuum 2-Amino-5-methylbenzonitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-5-methylbenzonitrile via reduction.

Detailed Protocol:

To a solution of 5-methyl-2-nitrobenzonitrile (0.158 mol) in 643 mL of acetonitrile, add sodium

dithionite (0.739 mol).[4]

Add 600 mL of deionized water to the mixture at 0 °C.[4]

Stir the reaction mixture for 30 minutes at 25 °C.[4]

Extract the aqueous layer three times with ethyl acetate.[4]

Combine the organic layers and dry over sodium sulfate.[4]

Evaporate the solvent under vacuum to yield the crude product as a yellow solid.[4]

Dry the solid under high vacuum for 24 hours to obtain substantially pure 2-Amino-5-
methylbenzonitrile.[4]

Synthesis via Cyanation of 2-Bromo-4-methyl-
phenylamine
An alternative synthesis route involves the cyanation of a bromo-substituted aniline derivative.

Workflow Diagram
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2-Bromo-4-methyl-phenylamine

Reflux for 75 minutes

Copper(I) Cyanide (CuCN)
in N-Methyl-2-pyrrolidone (NMP)

Pour onto ice, filter precipitate Dissolve in NH₄OH Extract with Dichloromethane Silica gel chromatography 2-Amino-5-methylbenzonitrile
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Caption: Workflow for the synthesis of 2-Amino-5-methylbenzonitrile via cyanation.

Detailed Protocol:

Combine 2-bromo-4-methyl-phenylamine (43.0 mmol), Copper(I) cyanide (51.6 mmol), and

N-Methyl-2-pyrrolidone (30 mL) in a suitable reaction vessel.[4]

Stir the mixture at reflux for 75 minutes.[4]

Cool the reaction to ambient temperature and pour it onto ice chips. Stir for 1 hour.[4]

Collect the resulting precipitate by vacuum filtration.[4]

Dissolve the precipitate in ammonium hydroxide and extract with dichloromethane.[4]

Combine the organic extracts, wash with brine, dry over sodium sulfate, and concentrate to a

residue.[4]

Purify the residue by silica gel chromatography using a mixture of dichloromethane and

hexanes (75:25) to afford the product as an orange solid.[4]

Safety Information
2-Amino-5-methylbenzonitrile is classified with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,

should be worn when handling this compound.[2] Work should be conducted in a well-

ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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